Cas no 2137706-52-4 (8-nitroimidazo[1,2-a]pyridine-3-carbonitrile)
8-nitroimidazo[1,2-a]pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 8-nitroimidazo[1,2-a]pyridine-3-carbonitrile
- 2137706-52-4
- EN300-738179
-
- Inchi: 1S/C8H4N4O2/c9-4-6-5-10-8-7(12(13)14)2-1-3-11(6)8/h1-3,5H
- InChI Key: KHZHEHMFAHVUKP-UHFFFAOYSA-N
- SMILES: N(C1=CC=CN2C(C#N)=CN=C12)(=O)=O
Computed Properties
- Exact Mass: 188.03342538g/mol
- Monoisotopic Mass: 188.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 86.9Ų
8-nitroimidazo[1,2-a]pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-738179-1.0g |
8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137706-52-4 | 1g |
$0.0 | 2023-06-06 |
8-nitroimidazo[1,2-a]pyridine-3-carbonitrile Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 8-nitroimidazo[1,2-a]pyridine-3-carbonitrile
Recent Advances in the Study of 8-Nitroimidazo[1,2-a]pyridine-3-carbonitrile (CAS: 2137706-52-4)
The compound 8-nitroimidazo[1,2-a]pyridine-3-carbonitrile (CAS: 2137706-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.
Recent studies have highlighted the role of 8-nitroimidazo[1,2-a]pyridine-3-carbonitrile as a versatile scaffold for the development of novel antimicrobial and anticancer agents. The nitroimidazole moiety, in particular, has been associated with selective toxicity against anaerobic bacteria and hypoxic tumor cells, making it a promising candidate for targeted therapies. Researchers have employed advanced synthetic methodologies, including microwave-assisted reactions and catalytic C-H functionalization, to optimize the yield and purity of this compound.
In vitro and in vivo evaluations have demonstrated that 8-nitroimidazo[1,2-a]pyridine-3-carbonitrile exhibits potent inhibitory activity against a range of pathogenic microorganisms, including drug-resistant strains of Mycobacterium tuberculosis and Helicobacter pylori. Mechanistic studies suggest that the compound's efficacy is linked to its ability to generate reactive nitrogen species under reducing conditions, leading to DNA damage and cell death. Additionally, preliminary data indicate synergistic effects when combined with existing antibiotics, offering a potential strategy to combat antimicrobial resistance.
Beyond its antimicrobial properties, 8-nitroimidazo[1,2-a]pyridine-3-carbonitrile has shown promise in oncology research. Recent findings reveal that the compound selectively targets cancer cells with elevated levels of nitroreductase enzymes, a common feature in many solid tumors. This selectivity minimizes off-target effects and reduces toxicity to healthy tissues. Structural-activity relationship (SAR) studies have further identified key modifications that enhance its pharmacokinetic profile, including improved solubility and metabolic stability.
Despite these advancements, challenges remain in the clinical translation of 8-nitroimidazo[1,2-a]pyridine-3-carbonitrile. Issues such as bioavailability, potential mutagenicity, and the need for targeted delivery systems are areas of active investigation. Ongoing research is exploring nanoparticle-based formulations and prodrug strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.
In conclusion, 8-nitroimidazo[1,2-a]pyridine-3-carbonitrile represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual potential as an antimicrobial and anticancer agent underscores the importance of continued research into its mechanisms and optimization. The compound's unique properties position it as a valuable tool for addressing pressing global health challenges, including antibiotic resistance and cancer treatment.
2137706-52-4 (8-nitroimidazo[1,2-a]pyridine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)